N-[5-(2-furoylamino)-2-methoxyphenyl]-5-(3-nitrophenyl)-2-furamide

• IUPAC Name: N-[5-(furan-2-carbonylamino)-2-methoxyphenyl]-5-(3-nitrophenyl)furan-2-carboxamide
• InChI: InChI=1S/C23H17N3O7/c1-31-19-8-7-15(24-22(27)20-6-3-11-32-20)13-17(19)25-23(28)21-10-9-18(33-21)14-4-2-5-16(12-14)26(29)30/h2-13H,1H3,(H,24,27)(H,25,28)
• InChI Key: FCNGABZLIGRTBG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)C2=CC=CO2)NC(=O)C3=CC=C(O3)C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C23H17N3O7
• Molecular Weight: 447.4 g/mol

Description

N-[5-(2-furoylamino)-2-methoxyphenyl]-5-(3-nitrophenyl)-2-furamide, commonly known as FFA4 agonist, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. FFA4 agonist is a synthetic compound that activates free fatty acid receptor 4 (FFA4), which is a G protein-coupled receptor (GPCR) expressed in various tissues, including adipose tissue, immune cells, and the pancreas.

Mechanism of Action

N-[5-(2-furoylamino)-2-methoxyphenyl]-5-(3-nitrophenyl)-2-furamide agonist activates N-[5-(2-furoylamino)-2-methoxyphenyl]-5-(3-nitrophenyl)-2-furamide, which is a GPCR that is coupled to Gαq/11 and Gαi/o proteins. Upon activation, N-[5-(2-furoylamino)-2-methoxyphenyl]-5-(3-nitrophenyl)-2-furamide stimulates various signaling pathways, including the phospholipase C (PLC)-mediated calcium signaling pathway, the protein kinase A (PKA)-mediated cAMP signaling pathway, and the mitogen-activated protein kinase (MAPK) signaling pathway. These signaling pathways regulate various cellular processes, including insulin secretion, glucose uptake, lipid metabolism, inflammation, and cell proliferation.
Biochemical and Physiological Effects:
N-[5-(2-furoylamino)-2-methoxyphenyl]-5-(3-nitrophenyl)-2-furamide agonist has various biochemical and physiological effects, including the regulation of glucose and lipid metabolism, the modulation of immune responses, and the inhibition of cancer cell proliferation. N-[5-(2-furoylamino)-2-methoxyphenyl]-5-(3-nitrophenyl)-2-furamide agonist promotes insulin secretion and increases glucose uptake in adipocytes, which improves glucose homeostasis. N-[5-(2-furoylamino)-2-methoxyphenyl]-5-(3-nitrophenyl)-2-furamide agonist also regulates lipid metabolism by promoting lipolysis and inhibiting lipogenesis. Moreover, N-[5-(2-furoylamino)-2-methoxyphenyl]-5-(3-nitrophenyl)-2-furamide agonist has anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines. N-[5-(2-furoylamino)-2-methoxyphenyl]-5-(3-nitrophenyl)-2-furamide agonist also has potential anticancer effects by inhibiting cancer cell proliferation and inducing apoptosis.

Advantages and Limitations for Lab Experiments

N-[5-(2-furoylamino)-2-methoxyphenyl]-5-(3-nitrophenyl)-2-furamide agonist has several advantages and limitations for lab experiments. One of the advantages of N-[5-(2-furoylamino)-2-methoxyphenyl]-5-(3-nitrophenyl)-2-furamide agonist is that it is a synthetic compound that can be easily synthesized in large quantities. Moreover, N-[5-(2-furoylamino)-2-methoxyphenyl]-5-(3-nitrophenyl)-2-furamide agonist has been extensively studied, and its mechanism of action is well understood. However, one of the limitations of N-[5-(2-furoylamino)-2-methoxyphenyl]-5-(3-nitrophenyl)-2-furamide agonist is that it is a relatively new compound, and its long-term effects are not well understood. Moreover, N-[5-(2-furoylamino)-2-methoxyphenyl]-5-(3-nitrophenyl)-2-furamide agonist may have off-target effects, which may limit its use in certain experiments.

Future Directions

N-[5-(2-furoylamino)-2-methoxyphenyl]-5-(3-nitrophenyl)-2-furamide agonist has several potential future directions, including the development of novel therapeutic agents for metabolic disorders, inflammation, and cancer. N-[5-(2-furoylamino)-2-methoxyphenyl]-5-(3-nitrophenyl)-2-furamide agonist may also be used as a tool for studying the physiological and pathological roles of N-[5-(2-furoylamino)-2-methoxyphenyl]-5-(3-nitrophenyl)-2-furamide. Moreover, N-[5-(2-furoylamino)-2-methoxyphenyl]-5-(3-nitrophenyl)-2-furamide agonist may be used in combination with other therapeutic agents to enhance their efficacy and reduce their side effects. Further research is needed to fully understand the potential applications of N-[5-(2-furoylamino)-2-methoxyphenyl]-5-(3-nitrophenyl)-2-furamide agonist and its mechanism of action.

Scientific Research Applications

N-[5-(2-furoylamino)-2-methoxyphenyl]-5-(3-nitrophenyl)-2-furamide agonist has been extensively studied for its potential applications in various fields, including metabolic disorders, inflammation, and cancer. N-[5-(2-furoylamino)-2-methoxyphenyl]-5-(3-nitrophenyl)-2-furamide agonist has been shown to regulate glucose and lipid metabolism by promoting insulin secretion and increasing glucose uptake in adipocytes. N-[5-(2-furoylamino)-2-methoxyphenyl]-5-(3-nitrophenyl)-2-furamide agonist also has anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines. Moreover, N-[5-(2-furoylamino)-2-methoxyphenyl]-5-(3-nitrophenyl)-2-furamide agonist has been shown to have potential anticancer effects by inhibiting cancer cell proliferation and inducing apoptosis.